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Compound of Interest

2,4-Dimethylphenyl 2-
Compound Name:
ethoxybenzoate

Cat. No.: B310688

Disclaimer: No specific safety and toxicological data for 2,4-Dimethylphenyl 2-
ethoxybenzoate has been found in publicly available literature and safety data sheets. The
following guide is based on the safety profiles of structurally similar compounds, including
aromatic esters and substituted phenols, as well as general principles of laboratory safety for
handling novel chemical substances. This information should be used as a preliminary guide
for risk assessment, and all handling should be conducted by trained personnel in a controlled
laboratory setting.

Introduction

2,4-Dimethylphenyl 2-ethoxybenzoate is an aromatic ester for which detailed safety and
toxicological information is not readily available. In the absence of specific data, a cautious
approach to handling is imperative. This guide provides a summary of potential hazards and
recommended handling procedures based on data from analogous compounds. The primary
assumption is that this compound may share hazard characteristics with other aromatic esters
and that upon hydrolysis, it could break down into 2-ethoxybenzoic acid and 2,4-
dimethylphenol. The toxicological properties of these potential metabolites should be
considered.

Hazard Identification and Classification

Based on the general properties of aromatic esters, 2,4-Dimethylphenyl 2-ethoxybenzoate
should be treated as a substance with the potential for the following hazards:
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» Acute Toxicity (Oral, Dermal, Inhalation): Data is not available. However, related benzoates
show a range of acute oral toxicity. For instance, phenyl benzoate has a median lethal dose
(LD50) in mice of 1225 mg/kg bw. Alkyl benzoates like butyl benzoate are generally less
toxic orally.

» Skin Corrosion/Irritation: Aromatic esters can be irritating to the skin. Prolonged contact
should be avoided.

e Serious Eye Damage/Irritation: May cause serious eye irritation.

o Specific Target Organ Toxicity (Single and Repeated Exposure): No data is available. The
potential metabolites, benzoic acid and phenol derivatives, can have effects on the liver and
kidneys.

o Flammability: Esters, particularly those with lower molecular weights, can be flammable.[1]
While 2,4-Dimethylphenyl 2-ethoxybenzoate is a larger molecule, it should be kept away
from open flames and ignition sources.[2][3]

Physical and Chemical Properties

Specific physical and chemical properties for 2,4-Dimethylphenyl 2-ethoxybenzoate are not
available. The table below presents data for structurally related compounds to provide an

estimation.
. 214'
3,4-Dimethylphenyl  Ethyl 2,4- . .
Property . Dimethylbenzoic
benzoate dimethylbenzoate .
acid
CAS Number 3845-63-4[4] 33499-42-2[5][6] 611-01-8[7]
Molecular Formula C15H1402[4] C11H1402[5][6] C9H1002[7]
Molecular Weight 226.27 g/mol [4] 178.23 g/mol [5] 150.17 g/mol [7]
Boiling Point Not available 156 °C[5] Not available

Handling and Storage

Given the unknown nature of this compound, stringent safety measures are recommended.
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» Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[8] Avoid all
skin contact.

o Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with organic vapor cartridges is recommended.

o Safe Handling Practices:

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

o Wash hands thoroughly after handling.[2]

o Keep away from heat, sparks, open flames, and hot surfaces.[2]

o Use non-sparking tools and take precautionary measures against static discharge.[2]
e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from oxidizing agents and strong acids or bases.

First Aid Measures

 In case of Eye Contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing. Get medical attention if irritation develops.

 In case of Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.
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e In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Toxicological Information

No specific toxicological data exists for 2,4-Dimethylphenyl 2-ethoxybenzoate. The
toxicological profile is inferred from related compounds.

Compound Route Species Value

Phenyl benzoate Oral Mouse LD50: 1225 mg/kg bw
Butyl benzoate Oral Not Specified LD50: 3450 mg/kg bw
Benzyl benzoate Oral Mouse LD50: 1568 mg/kg bw

The metabolism of this ester may lead to the formation of 2-ethoxybenzoic acid and 2,4-
dimethylphenol. Phenolic compounds can be corrosive and toxic. Benzoate itself can have
neuromodulatory effects at high doses.[9]

Experimental Protocols and Visualizations
Generalized Experimental Workflow for Safety
Assessment of a Novel Chemical

The following diagram illustrates a generalized workflow for assessing the safety of a new
chemical entity like 2,4-Dimethylphenyl 2-ethoxybenzoate.
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Generalized Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for the safety assessment of a novel chemical compound.

Logical Diagram for Hazard Assessment and Control
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This diagram outlines the logical steps for assessing and controlling the risks associated with

handling a chemical with limited safety data.

Hazard Assessment and Control for Novel Compounds

Risk Assessment
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Caption: A logical flow for hazard assessment and control when handling novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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